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Compound of Interest

Compound Name: Diethyl 4-aminoheptanedioate

Cat. No.: B3043162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on Diethyl 4-
aminoheptanedioate. Extensive experimental data regarding its physical, chemical, and

pharmacological properties is limited in published literature.

Introduction
Diethyl 4-aminoheptanedioate is an organic chemical compound identified by the CAS

number 759438-10-3. Based on its structure, it is classified as a dicarboxylic acid amino ester.

Such compounds are of interest in medicinal chemistry and materials science as building

blocks for the synthesis of more complex molecules, including peptides, polymers, and various

heterocyclic systems. The presence of a primary amine and two ester functionalities provides

multiple reactive sites for chemical modifications.

Chemical and Physical Properties
Detailed experimental data on the physical and chemical properties of Diethyl 4-
aminoheptanedioate are not readily available in the public domain. The following table

summarizes the basic molecular information.
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Property Value Source

CAS Number 759438-10-3 N/A

Molecular Formula C₁₁H₂₁NO₄ [1][2]

Molecular Weight 231.29 g/mol [1][2]

IUPAC Name Diethyl 4-aminoheptanedioate N/A

Synonyms
4-Aminoheptanedioic acid,

diethyl ester
N/A

Purity Typically offered at ≥97% [3]

Storage Conditions
Recommended storage at

-20°C
[3]

Note: Properties such as melting point, boiling point, solubility, density, and pKa have not been

found in the reviewed literature.

Synthesis and Reactivity
Synthesis
Specific, detailed experimental protocols for the synthesis of Diethyl 4-aminoheptanedioate
are not described in the available scientific literature. However, analogous compounds are

generally synthesized through multi-step organic chemistry routes. A plausible, though not

documented, synthetic approach could involve the following conceptual workflow:
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Commercially Available Starting Materials

Michael Addition of a nitroalkane to an acrylate

Reduction of the nitro group to an amine

Esterification of the carboxylic acids

Diethyl 4-aminoheptanedioate

Click to download full resolution via product page

Caption: A conceptual synthetic workflow for Diethyl 4-aminoheptanedioate.

Chemical Reactivity
The chemical reactivity of Diethyl 4-aminoheptanedioate is dictated by its functional groups: a

primary amine and two ethyl ester groups.

Primary Amine: The amine group is nucleophilic and can participate in a variety of reactions,

including acylation, alkylation, and Schiff base formation. It can react with carboxylic acids

and their derivatives (e.g., activated NHS esters) to form amides.[4]

Ester Groups: The two diethyl ester groups can undergo hydrolysis under acidic or basic

conditions to yield the corresponding dicarboxylic acid. They can also be subject to

transesterification or reduction.
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Caption: Reactivity profile of Diethyl 4-aminoheptanedioate.

Potential Applications and Pharmacological
Relevance
While no specific biological activity or pharmacological studies for Diethyl 4-
aminoheptanedioate have been reported, the broader class of amino dicarboxylic acid esters

has been investigated in various contexts. For instance, some dicarboxylic acid amino esters

have been explored for their effects on neuromuscular conduction.[5]

Given its structure, Diethyl 4-aminoheptanedioate could serve as a scaffold or intermediate in

the synthesis of:

Peptidomimetics: The amino acid-like structure makes it a candidate for incorporation into

peptide sequences to introduce conformational constraints or novel side chains.

Novel Heterocycles: The functional groups can be utilized for the construction of various

nitrogen- and oxygen-containing heterocyclic rings with potential biological activities.

PROTACs and Molecular Glues: The molecule could potentially be functionalized to act as a

linker in Proteolysis Targeting Chimeras (PROTACs) or other bifunctional molecules in drug

discovery.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3043162?utm_src=pdf-body-img
https://www.benchchem.com/product/b3043162?utm_src=pdf-body
https://www.benchchem.com/product/b3043162?utm_src=pdf-body
https://www.benchchem.com/product/b3043162?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1227902/
https://www.benchchem.com/product/b3043162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed, peer-reviewed experimental protocols for the use of Diethyl 4-aminoheptanedioate
are not available. Researchers utilizing this compound would need to develop their own

protocols based on standard organic chemistry techniques for reactions involving primary

amines and esters.

Signaling Pathways
There is no information available in the scientific literature linking Diethyl 4-
aminoheptanedioate to any specific signaling pathways.

Conclusion
Diethyl 4-aminoheptanedioate is a chemical compound with potential as a building block in

synthetic organic chemistry and drug discovery. However, there is a significant lack of publicly

available data regarding its specific physical, chemical, and pharmacological properties.

Further research is required to fully characterize this molecule and explore its potential

applications. Researchers and drug development professionals should treat this compound as

a research chemical and perform their own comprehensive analyses to determine its suitability

for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Diethyl 4-aminoheptanedioate (CAS
No. 759438-10-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3043162#cas-number-759438-10-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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